2-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzamide

• IUPAC Name: 2-[(3,4-dichlorophenyl)carbamoylamino]benzamide
• InChI: InChI=1S/C14H11Cl2N3O2/c15-10-6-5-8(7-11(10)16)18-14(21)19-12-4-2-1-3-9(12)13(17)20/h1-7H,(H2,17,20)(H2,18,19,21)
• InChI Key: KQBCICUZWLXVRG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)N)NC(=O)NC2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C14H11Cl2N3O2
• Molecular Weight: 324.2 g/mol

Description

"2-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzamide" is a compound of interest in the field of organic chemistry, particularly in the synthesis and study of benzamide derivatives. These compounds are known for their diverse chemical properties and potential applications in various fields, including material science and pharmaceuticals.

Synthesis Analysis

The synthesis of benzamide derivatives, including compounds similar to "2-({[(3,4-dichlorophenyl)amino]carbonyl}amino)benzamide," involves multi-component reactions that offer high yields and simple workup procedures. For instance, a green synthesis method has been developed for N-alkyl 2-[(2-oxo-2-aryl ethyl)amino] benzamide derivatives through a three-component reaction involving isatoic anhydride, primary amines, and 2-bromoacethophenone derivatives (Sabbaghan & Hossaini, 2012).

Molecular Structure Analysis

The molecular structure of benzamide derivatives can be extensively characterized using various spectroscopic methods and X-ray crystallography. Studies have revealed detailed insights into the molecular geometries, vibrational frequencies, and electronic properties of these compounds, supported by theoretical calculations using DFT methods (Demir et al., 2016).

Chemical Reactions and Properties

Benzamide derivatives participate in a variety of chemical reactions, offering routes to synthesize complex organic molecules. These reactions include condensation, amination, and substitution reactions that are crucial for the modification and functionalization of the benzamide core structure. The reactivity patterns of these compounds are significantly influenced by the substituents on the benzene ring and the amide functionality (Saeed et al., 2010).